Cas no 2172630-53-2 ((2E)-3-(3,5-dimethyladamantan-1-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(3,5-dimethyladamantan-1-yl)prop-2-enoic acid
• CAS No: 2172630-53-2
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 6248648
• PubChem ID: 165837968
• Update Time: 2025-07-23

(2E)-3-(3,5-dimethyladamantan-1-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3,5-dimethyladamantan-1-yl)prop-2-enoic acid
• EN300-1457066
• 2172630-53-2

• Inchi： 1S/C15H22O2/c1-13-5-11-6-14(2,8-13)10-15(7-11,9-13)4-3-12(16)17/h3-4,11H,5-10H2,1-2H3,(H,16,17)/b4-3+
• InChI Key： DDIUXGHUKZRXDJ-ONEGZZNKSA-N
• SMILES： OC(/C=C/C12CC3CC(C)(C1)CC(C)(C3)C2)=O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on (2E)-3-(3,5-dimethyladamantan-1-yl)prop-2-enoic acid

Introduction to (2E)-3-(3,5-dimethyladamantan-1-yl)prop-2-enoic Acid (CAS No. 2172630-53-2)

(2E)-3-(3,5-dimethyladamantan-1-yl)prop-2-enoic acid, identified by its CAS number 2172630-53-2, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules characterized by its unique structural framework, which combines a prop-2-enoic acid moiety with a 3,5-dimethyladamantan-1-yl group. Such structural features make it a versatile scaffold for various applications, particularly in the development of novel pharmaceuticals and bioactive molecules.

The< strong>prop-2-enoic acid component of this molecule introduces a conjugated system, which is known to influence the electronic properties and reactivity of the compound. This conjugation can be exploited in designing molecules with specific photophysical or photochemical properties, making it valuable for applications in materials science and optoelectronics. Additionally, the presence of a double bond in the propenoic acid moiety allows for diverse functionalization strategies, enabling chemists to tailor the molecule for targeted biological activities.

The< strong>3,5-dimethyladamantan-1-yl group adds another layer of complexity to this compound. Adamantane derivatives are renowned for their stability and hydrophobicity, which can enhance the bioavailability and metabolic stability of attached molecules. The dimethylation at the 3 and 5 positions further modifies the electronic environment and steric hindrance around the adamantane core, potentially influencing how the molecule interacts with biological targets. This structural motif has been explored in various contexts, including drug design and polymer chemistry.

In recent years, there has been growing interest in understanding the potential applications of< strong>(2E)-3-(3,5-dimethyladamantan-1-yl)prop-2-enoic acid in pharmaceutical research. The combination of a rigid adamantane core and a reactive propenoic acid group provides a unique platform for designing molecules with enhanced binding affinity and selectivity. For instance, such compounds have been investigated as potential inhibitors of enzymes involved in inflammatory pathways. The stability offered by the adamantane group ensures that the molecule remains intact under physiological conditions, while the propenoic acid moiety allows for covalent interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The propenoic acid group can undergo various chemical reactions, such as esterification or amidation, to introduce additional functional groups. These modifications can be tailored to achieve specific biological activities, making< strong>(2E)-3-(3,5-dimethyladamantan-1-yl)prop-2-enoic acid a valuable intermediate in synthetic chemistry. Furthermore, its ability to form stable complexes with other molecules suggests applications in drug delivery systems, where it could serve as a carrier for therapeutic agents.

The< strong>CAS number 2172630-53-2 provides a unique identifier for this compound, facilitating its use in scientific literature and commercial applications. Researchers can rely on this number to ensure consistency and accuracy when referring to< strong>(2E)-3-(3,5-dimethyladamantan-1-yl)prop-2-enoic acid in their studies. This standardized identification is crucial for collaborative research and industrial development, where precise communication is essential.

In conclusion, (2E)-3-(3,5-dimethyladamantan-1-yl)prop-2-enoic acid (CAS No. 2172630-53-2) represents an intriguing compound with multifaceted applications in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for designing novel bioactive molecules with enhanced stability and reactivity. As research continues to uncover new methodologies for functionalizing this scaffold, its importance in developing next-generation therapeutics is likely to grow.